3-(Furan-2-yl)-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine

• IUPAC Name: 3-(furan-2-yl)-6-[4-[2-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyridazine
• InChI: InChI=1S/C19H17F3N4O3S/c20-19(21,22)14-4-1-2-6-17(14)30(27,28)26-11-9-25(10-12-26)18-8-7-15(23-24-18)16-5-3-13-29-16/h1-8,13H,9-12H2
• InChI Key: BULZEDKCJLBCNE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)S(=O)(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C19H17F3N4O3S
• Molecular Weight: 438.4 g/mol

Description

The compound 3-(Furan-2-yl)-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine is a complex molecule that appears to be a derivative of furan with additional sulfonyl and piperazine groups. This structure suggests potential pharmacological activity, given the presence of these functional groups which are often seen in drug molecules.

Synthesis Analysis

The synthesis of related sulfonylated furan derivatives has been achieved through a metal-free three-component domino reaction, which involves 1,3-dicarbonyl compounds or pyridin-2-amines, ynals, and sodium benzenesulfinates . This method exhibits high functional group tolerance and efficiency, which could potentially be applied to the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of related compounds, such as those derived from 1-(furan-2-yl)-3-substitutedphenylprop-2-en-1-ones, has been characterized using various spectroscopic techniques including IR, 1H NMR, 13C-NMR, and Mass spectrometry . These techniques would likely be applicable in the analysis of the molecular structure of 3-(Furan-2-yl)-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine to confirm its identity and purity.

Chemical Reactions Analysis

The chemical reactivity of furan derivatives can be complex due to the presence of the reactive furan ring. The sulfonyl group attached to the piperazine moiety could also introduce additional reactivity, potentially through sulfonylurea formation as seen in a series of piperazine pyridazine-based glucan synthase inhibitors . Understanding the reactivity of these functional groups is crucial for further chemical modifications and optimization of pharmacological properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of such a compound would be influenced by the presence of the trifluoromethyl group, which is known to affect the lipophilicity and metabolic stability of pharmaceuticals. The sulfonyl and piperazine groups could also impact the solubility and overall pharmacokinetic profile. While specific data on this compound is not provided, related sulfonylurea-based piperazine pyridazinone compounds have been optimized for improved pharmacokinetic profiles .

Relevant Case Studies

Although no direct case studies on the compound were provided, the pharmacological evaluation of similar furan-piperazine derivatives has been conducted, with some compounds showing significant antidepressant and antianxiety activities . This suggests that 3-(Furan-2-yl)-6-(4-((2-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)pyridazine could potentially possess similar pharmacological properties, warranting further investigation.